molecular formula C11H15NO3 B8286849 4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid

4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid

Cat. No.: B8286849
M. Wt: 209.24 g/mol
InChI Key: POXJLRRHLUJVIA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H15NO3 and its molecular weight is 209.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H15NO3

Molecular Weight

209.24 g/mol

IUPAC Name

4-(4-methoxybutyl)pyridine-2-carboxylic acid

InChI

InChI=1S/C11H15NO3/c1-15-7-3-2-4-9-5-6-12-10(8-9)11(13)14/h5-6,8H,2-4,7H2,1H3,(H,13,14)

InChI Key

POXJLRRHLUJVIA-UHFFFAOYSA-N

Canonical SMILES

COCCCCC1=CC(=NC=C1)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of 4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid methyl ester ((107 mg, 0.48 mmol, 1 equiv) in THF (1.5 mL) and water (0.5 mL) was added lithium hydroxide monohydrate (30.2 mg, 0.72 mmol, 1.5 equiv). The mixture was stirred at rt for 4 h and diluted with methanol (20 mL). Then H+ resin (0.4 g) was added and the mixture was shaken for 10 minutes. The resin was washed with methanol (1×), 1:1 acetonitrile/water (1×), and acetonitrile (1×). The product was eluted with 5% TEA in methanol (4×) and acetonitrile (1×). The combined organic solvents were evaporated and co-evaporated with toluene to give 4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid (63.4 mg, 63%): 1H NMR (300 MHz, CD3OD) δ 8.47–8.43 (m, 1), 7.98–7.94 (m, 1), 7.43–7.37 (m, 1), 3.41 (t, J=6.3, 2), 3.30 (s, 3), 2.75 (t, J=7.5, 2), 1.80–1.55 (m, 4).
Name
4-(4-Methoxy-butyl)-pyridine-2-carboxylic acid methyl ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
1.5 mL
Type
solvent
Reaction Step One
Name
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Name
lithium hydroxide monohydrate
Quantity
30.2 mg
Type
reactant
Reaction Step Two
[Compound]
Name
H+
Quantity
0.4 g
Type
reactant
Reaction Step Three
Quantity
20 mL
Type
solvent
Reaction Step Four

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